Cas no 1018446-57-5 (1-(4-Fluoro-benzyl)-1H-pyrazol-4-ylamine hydrochloride)

• Product Name: 1-(4-Fluoro-benzyl)-1H-pyrazol-4-ylamine hydrochloride
• CAS No: 1018446-57-5
• MF: C₁₀H₁₁ClFN₃
• MW: 227.665844202042
• MDL: MFCD02090906
• CID: 1075579
• PubChem ID: 16192840
• Update Time: 2025-04-20

1-(4-Fluoro-benzyl)-1H-pyrazol-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzyl)-1H-pyrazol-4-ylamine hydrochloride
• MKGUQJOVIHUSIF-UHFFFAOYSA-N
• 1-(4-FLUOROBENZYL)-1H-PYRAZOL-4-AMINE HYDROCHLORIDE
• 1-[(4-fluorophenyl)methyl]pyrazol-4-amine hydrochloride
• MLS000765759
• 1-(4-Fluorobenzyl)-1H-pyrazol-4-amine HCl
• 1-(4-FLUOROBENZYL)-1H-PYRAZOL-4-AMINEHYDROCHLORIDE
• MFCD02090906
• CS-0339867
• 1018446-57-5
• SCHEMBL4500305
• AKOS003745116
• 1-(4-Fluoro-benzyl)-1H-pyrazol-4-ylaminehydrochloride
• CHEMBL1467978
• SMR000278865
• 1-[(4-fluorophenyl)methyl]pyrazol-4-amine;hydrochloride

• MDL： MFCD02090906
• Inchi： 1S/C10H10FN3.ClH/c11-9-3-1-8(2-4-9)6-14-7-10(12)5-13-14;/h1-5,7H,6,12H2;1H
• InChI Key： MKGUQJOVIHUSIF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 227.0625532g/mol
• Monoisotopic Mass: 227.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes